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Compound of Interest

Compound Name: ACY-775

Cat. No.: B605172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ACY-775's in vivo performance against other

selective Histone Deacetylase 6 (HDAC6) inhibitors, supported by experimental data. We delve

into the methodologies of key experiments for validating target engagement and present the

data in a clear, comparative format to inform your research and development endeavors.

Executive Summary
ACY-775 is a potent and selective HDAC6 inhibitor that demonstrates significant brain

bioavailability and in vivo target engagement. Its mechanism of action involves the inhibition of

HDAC6, a cytosolic enzyme primarily responsible for the deacetylation of α-tubulin. Inhibition of

HDAC6 by ACY-775 leads to an increase in acetylated α-tubulin, a key pharmacodynamic

biomarker for target engagement. This guide compares ACY-775 with its close analog, ACY-

738, and the commonly used but poorly brain-penetrant HDAC6 inhibitor, tubastatin A, to

highlight its efficacy and utility in in vivo central nervous system (CNS) studies.
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Compound
HDAC6
IC50 (nM)

HDAC1
IC50 (nM)

HDAC2
IC50 (nM)

HDAC3
IC50 (nM)

Selectivity
over Class I
HDACs

ACY-775 7.5 2123 2570 11223 ~700-fold

ACY-738 1.7 - - - ~100-fold

Tubastatin A 18 - - - ~200-fold

In Vivo Pharmacokinetics and Target Engagement in
Mice

Compound
Dose (mg/kg,
i.p.)

Peak Plasma
Concentration
(ng/mL)

Brain/Plasma
Ratio (AUC)

Effect on Brain
Acetylated α-
tubulin

ACY-775 50 1359 (at 30 min) >1

Significant

increase at 30

min, 1h, and 4h

ACY-738 5 515 (at 30 min) >1

Significant

increase at 30

min, 1h, and 4h

Tubastatin A 10 -
Limited CNS

bioavailability

No significant

change
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To cite this document: BenchChem. [Validating HDAC6 Target Engagement of ACY-775 In
Vivo: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605172#validating-hdac6-target-engagement-of-acy-
775-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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